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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613

A shift towards sustainable and efficient dyeing processes has led to the exploration of
supercritical carbon dioxide (scCO2) as an alternative to traditional water-based methods for
applying disperse dyes to polyester fabrics. This guide provides a comparative study of the
application of C.l. Disperse Orange 30 using both conventional aqueous dyeing and
supercritical CO2 dyeing, offering insights into their performance based on experimental data.

The textile industry is a significant consumer of water and energy, with conventional dyeing
processes contributing heavily to wastewater effluent. Supercritical CO2 dyeing presents a
promising water-free alternative, eliminating the need for drying and reducing energy
consumption. This comparison focuses on key performance indicators of Disperse Orange 30
on polyester, including color yield and fastness properties, to provide researchers and
scientists with a comprehensive overview of the two methods.

Performance Data at a Glance

The following table summarizes the key performance metrics of Disperse Orange 30 applied
to polyester fabric through conventional and supercritical CO2 dyeing methods. It is important
to note that the data presented is a compilation from various studies, and direct comparison
should be made with caution as experimental conditions may vary between sources.
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Performance Metric

Conventional

Supercritical CO2

Source Citation

Dyeing Dyeing
Color Yield (K/S Not specified in
_ _ 2.4-21.8 [1]
Value) comparative studies
Washing Fastness
5 (1SO) 4.69+0.18 [1][2]
(Color Change)
Washing Fastness
o 5 (1SO) 4-5 [2]
(Staining)
Rubbing Fastness Not specified in 45
(Dry) comparative studies
Rubbing Fastness Not specified in e

(Wet)

comparative studies

Light Fastness

6 (Manufacturer
Data), 7 (ISO)

Not specified in

comparative studies

[2](3]

Sublimation/lroning

Fastness

4-5

4-5 (Staining), 5
(Fading) (ISO)

[2](3]

Experimental Protocols

Conventional Aqueous Dyeing of Polyester with
Disperse Orange 30

The conventional high-temperature exhaust dyeing method for polyester involves the following

steps:

o Pre-treatment: The polyester fabric is first scoured to remove any impurities, oils, and sizes.

This is typically done in an agueous solution containing a non-ionic detergent and sodium

carbonate at an elevated temperature (e.g., 70°C). The fabric is then rinsed thoroughly and

dried.

o Dye Bath Preparation: A dye bath is prepared with a specific liquor-to-goods ratio. Disperse

Orange 30 is pasted with a dispersing agent and then added to the water. The pH of the

bath is adjusted to an acidic range (typically 4.0-5.5) using acetic acid.
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e Dyeing Process: The fabric is introduced into the dye bath at a starting temperature of
around 60°C. The temperature is gradually raised to the dyeing temperature, which for
polyester is typically 130°C, and held for a specified duration (e.g., 60 minutes) to allow for
dye diffusion and fixation.

o Post-treatment: After dyeing, the bath is cooled, and the fabric is rinsed. A reduction clearing
process is often performed to remove unfixed dye from the fiber surface, which improves
wash fastness. This involves treating the fabric in a bath containing sodium hydrosulfite and
sodium hydroxide. Finally, the fabric is rinsed and dried.

Supercritical CO2 Dyeing of Polyester with Disperse
Orange 30

Supercritical CO2 dyeing utilizes carbon dioxide in its supercritical state (above 31.1°C and
73.8 bar) as the dyeing medium. The general procedure is as follows:

o Fabric and Dye Loading: The polyester fabric is wound onto a perforated beam or holder and
placed inside a high-pressure dyeing vessel. The required amount of Disperse Orange 30
powder is placed at the bottom of the vessel or in a separate dye container within the
system.

o Pressurization and Heating: The vessel is sealed, and liquid CO2 is pumped in. The system
is then heated and pressurized to bring the CO2 to its supercritical state. Typical dyeing
conditions for polyester with disperse dyes are in the range of 80-120°C and 150-300 bar.

» Dyeing Cycle: Once the desired temperature and pressure are reached, the supercritical
CO2, now acting as a solvent, dissolves the disperse dye. The fluid is then circulated through
the fabric, allowing the dye to penetrate and diffuse into the polyester fibers. The dyeing time
can vary from 30 to 120 minutes.

o Depressurization and CO2 Recycling: After the dyeing cycle is complete, the pressure is
released. The CO2 returns to its gaseous state and is typically recycled for future use. The
dissolved dye that was not taken up by the fabric precipitates out and can also be collected.
The dyed fabric is removed from the vessel dry and ready for use, as no water is involved in
the process.
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Experimental Workflow Comparison

The following diagram illustrates the key stages in both conventional aqueous and supercritical
CO2 dyeing processes for the application of Disperse Orange 30.

Supercritical CO2 Dyeing

’—> End (Dry Fabric)
Fabric & Dye Loading Pressurization & Heating Dyeing in scCO2 Depressurization
into Vessel (Supercritical State) (80-120°C, 150-300 bar) P!
CO2 & Excess Dye
Recycling

Conventional Aqueous Dyeing

High-Temperature Dyeing
(~130°C) Cooling & Rinsing Reduction Clearing

Fabric Pre-treatment Dye Bath Preparation Final Rinsing & Dryin
(Scouring) (Water, Dye, Auxiliaries) 9 & Drying

Click to download full resolution via product page

Caption: A flowchart comparing the procedural steps of conventional aqueous and supercritical
CO2 dyeing.

Conclusion

Supercritical CO2 dyeing with Disperse Orange 30 offers significant environmental
advantages over the conventional aqueous method by eliminating water consumption and
wastewater discharge. The available data suggests that the color fastness properties achieved
with scCO2 dyeing are comparable to, and in some cases potentially better than, those of the
conventional method. For instance, the wash fastness is rated as very good to excellent for
both processes.

While the color yield in scCO2 can vary significantly depending on the dyeing parameters, it
has the potential to achieve deep shades. The waterless nature of the scCO2 process also
streamlines the overall production time by eliminating the need for drying. For researchers and
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drug development professionals exploring novel and sustainable coloration technologies,
supercritical CO2 dyeing presents a viable and high-performing alternative to traditional
methods for the application of disperse dyes like Disperse Orange 30. Further direct
comparative studies under identical conditions are warranted to provide a more definitive
guantitative comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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